2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol

• Molecular Formula: C9H15NO2S
• Molecular Weight: 201.29 g/mol
• IUPAC Name: 2-methyl-2-(thiophen-2-ylmethylamino)propane-1,3-diol
• InChI: InChI=1S/C9H15NO2S/c1-9(6-11,7-12)10-5-8-3-2-4-13-8/h2-4,10-12H,5-7H2,1H3
• InChI Key: IGDBJUWMUDKTMW-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)NCC1=CC=CS1

Description

2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol (CAS: 1547934-04-2) is a branched propane-1,3-diol derivative with a methyl group and a thiophen-2-ylmethyl amino group at the C2 position. Its molecular formula is C₉H₁₅NO₂S (molecular weight: ~201 g/mol). The compound features:

• A diol backbone (HOCH₂–C–CH₂OH), enabling hydrogen bonding and solubility in polar solvents.
• A methyl group at C2, introducing steric bulk.
• A thiophen-2-ylmethyl amino group (NH–CH₂–C₄H₃S), incorporating sulfur and aromaticity, which may enhance lipophilicity and electronic interactions.

Preparation Methods

The synthesis of 2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol can involve several synthetic routes. One common method is the condensation reaction, such as the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester . Industrial production methods may involve the isomerization of propylene oxide to allyl alcohol, followed by further reactions to introduce the thiophene ring and the amino group .

Chemical Reactions Analysis

2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the thiophene ring to a tetrahydrothiophene ring.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like alkyl halides.

Scientific Research Applications

2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex thiophene derivatives.

Biology: Thiophene derivatives have shown potential as anticancer, anti-inflammatory, and antimicrobial agents.

Medicine: Some thiophene-based compounds are used as nonsteroidal anti-inflammatory drugs and anesthetics.

Industry: Thiophene derivatives are utilized in the production of organic semiconductors, organic field-effect transistors, and organic light-emitting diodes.

Mechanism of Action

The mechanism of action of 2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol involves its interaction with various molecular targets and pathways. For example, thiophene derivatives can act as voltage-gated sodium channel blockers, which are important in the treatment of pain and inflammation . The compound may also interact with enzymes and receptors involved in oxidative stress and inflammation .

Comparison with Similar Compounds

Comparative Analysis Table

Compound Name	Molecular Formula	Key Functional Groups	Molecular Weight	Solubility	pKa (Estimated)	Applications	References
Target Compound	C₉H₁₅NO₂S	Diol, methyl, thiophene, amino	201 g/mol	Moderate	~8.5	Pharmaceutical intermediate
Tromethamine (THAM)	C₄H₁₁NO₃	Diol, hydroxymethyl, amino	121.14 g/mol	High in water	8.1	Buffer agent
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₃NOS	Alcohol, thiophene, methylamino	171.26 g/mol	Moderate	~9.0	Synthesis intermediate
2-Phenoxy-1-phenylpropan-1,3-diol (PD)	C₁₅H₁₆O₃	Diol, phenoxy, phenyl	244.29 g/mol	Low	N/A	Lignin model studies
N1-(Thiophen-2-ylmethyl)-N3,N3-bis[...]diammonium	C₂₂H₃₀N₃S₃⁺	Diammonium, thiophene	464.7 g/mol	High (polar)	High (charged)	Crystal engineering

Research Findings and Implications

• Electronic Effects : The thiophene ring in the target compound may engage in π-π stacking or hydrophobic interactions, advantageous in drug design for targeting aromatic protein residues.
• Solubility Balance : The diol groups counteract the lipophilicity of the thiophene, making the compound suitable for formulations requiring moderate polarity.
• Synthetic Potential: Analogous to THAM’s synthesis , the target compound could be prepared via nucleophilic substitution of 2-amino-2-methylpropan-1,3-diol with thiophen-2-ylmethyl halides.

Biological Activity

2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol (CAS No. 869943-18-0) is a compound of interest due to its potential biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C₉H₁₅N₁O₂S
• Molecular Weight : 201.29 g/mol
• Structure : The compound features a thiophenyl group attached to a propanolamine structure, which may influence its biological interactions.

Biological Activity Overview

Research indicates that compounds similar to 2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol exhibit various biological activities including antibacterial, antifungal, and potential therapeutic effects on the immune system.

Antibacterial and Antifungal Activity

Studies have shown that derivatives of thiophen-containing compounds often exhibit significant antibacterial and antifungal properties. For instance, in vitro tests have demonstrated that certain related compounds possess minimum inhibitory concentration (MIC) values indicating effective antimicrobial activity against Gram-positive and Gram-negative bacteria as well as fungi.

Compound	Target Organism	MIC (mg/mL)
Compound A	Staphylococcus aureus	0.0039
Compound B	Escherichia coli	0.0048
Compound C	Candida albicans	0.039

The biological activity of 2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol is hypothesized to involve the following mechanisms:

• Sphingosine 1-phosphate Receptor Modulation : Similar compounds have been shown to modulate S1P receptors, which play critical roles in inflammatory responses and immune system regulation .
• Inhibition of Cell Wall Synthesis : The presence of the thiophene ring may enhance the compound's ability to disrupt bacterial cell wall synthesis, leading to increased susceptibility of bacteria to treatment.
• Reactive Oxygen Species Generation : Some studies suggest that thiophene derivatives can induce oxidative stress in microbial cells, further contributing to their antimicrobial effects .

Study on Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various thiophene derivatives against multiple pathogens. Results indicated that compounds with structural similarities to 2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol displayed significant inhibition zones against Staphylococcus aureus and Escherichia coli.